Cas no 30560-19-1 (ACEPHATE)

• Product Name: ACEPHATE
• CAS No: 30560-19-1
• MF: C₄H₁₀NO₃PS
• MW: 183.165860652924
• MDL: MFCD00055361
• CID: 53627
• PubChem ID: 24863047
• Update Time: 2026-05-14

ACEPHATE Chemical and Physical Properties

Names and Identifiers

• ACEPHATE
• acetamidophos
• ACEVOL
• AIMTHENE
• ASATAF
• CEKUCEFATE
• kitron
• LANCER
• LUCID(R)
• N-Acetyl-phosphoramidothioic acid O,S-dimethyl ester
• ORTHENE
• ORTHENE(R)
• ORTHENE(TM)
• ortho 12420
• ORTRAN
• O,S-DIMETHYL ACETYLPHOSPHOR-AMIDOTHIOATE
• O,S-DIMETHYL N-ACETYL-PHOSPHORAMIDOTHIOATE
• RACETACIFAT
• 75 SP
• Acephate solution
• (RS)-(O,S-dimethyl acetylphosphoramidothioate)
• (RS)-N-[methoxy(methylthio)phosphinoyl]acetamide
• (Ξ)-(O,S-dimethyl acetylphosphoramidothioate)
• N-acetyl O,S-dimethyl phosphoramidothioate
• O,S-dimethyl acetylphosphoramidothioate
• O,S-Dimethyl N-acetylphosphoramidothioate
• O,S-Dimethylacetylphosphoroamidothioate
• Ortean
• Orthen
• Ortril

• MDL： MFCD00055361
• Inchi： 1S/C4H10NO3PS/c1-4(6)5-9(7,8-2)10-3/h1-3H3,(H,5,6,7)
• InChI Key： YASYVMFAVPKPKE-UHFFFAOYSA-N
• SMILES： CC(NP(OC)(SC)=O)=O

Computed Properties

• Exact Mass: 183.01200
• Monoisotopic Mass: 183.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.35
• Melting Point: 93 ºC
• Boiling Point: 2 °C
• Flash Point: 2 °C
• Refractive Index: 1.475
• Water Partition Coefficient: Ready to dissolve
• PSA: 90.51000
• LogP: 1.63090
• Solubility: Soluble in water, easily soluble in methanol, ethanol, acetone, dichloroethane, dichloromethane, slightly soluble in benzene, toluene, xylene, 65% solubility in alcohol and acetone
• Sensitiveness: Sensitive to light
• Merck: 13,32

ACEPHATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 21/22
• Safety Instruction： S2; S36; S36/37; S16
• RTECS：TB4760000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Hazard Level：6.1
• Risk Phrases：R22
• Packing Group：I; II; III
• Safety Term：6.1
• Toxicity：LD50 orally in rats: 700 mg/kg (Magee, 1973)
• Storage Condition：2-8°C